Cas no 2137866-13-6 (4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde)

• Product Name: 4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde
• CAS No: 2137866-13-6
• MF: C₁₆H₂₀FNO
• MW: 261.3345079422
• CID: 6035018
• PubChem ID: 165475158
• Update Time: 2025-05-19

4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde
• 2137866-13-6
• 4-[4-(dimethylamino)-4-methylcyclohex-1-en-1-yl]-2-fluorobenzaldehyde
• EN300-1124749

• Inchi： 1S/C16H20FNO/c1-16(18(2)3)8-6-12(7-9-16)13-4-5-14(11-19)15(17)10-13/h4-6,10-11H,7-9H2,1-3H3
• InChI Key： CZRPLQSBORBAQA-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1=CCC(C)(CC1)N(C)C

Computed Properties

• Exact Mass: 261.15289242g/mol
• Monoisotopic Mass: 261.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde

4-4-(Dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde: A Comprehensive Overview

4-4-(Dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde (CAS No. 2137866-13-6) is a complex organic compound with a unique structure that combines a cyclohexene ring, a dimethylamino group, and a fluorinated benzaldehyde moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its intricate molecular architecture allows for diverse reactivity and functionalization, making it a valuable building block in organic synthesis.

The molecular structure of 4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde is characterized by a cyclohexene ring substituted with a dimethylamino group and a methyl group at the 4-position. The benzaldehyde moiety is attached to the cyclohexene ring and bears a fluorine atom at the 2-position. This combination of functional groups provides the compound with unique electronic and steric properties, which are essential for its reactivity and biological activity.

Recent studies have highlighted the importance of dimethylamino groups in modulating the electronic properties of organic molecules. The presence of this group in 4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl enhances the compound's ability to participate in various chemical reactions, such as nucleophilic additions and cyclizations. Additionally, the fluorine atom at the 2-position of the benzaldehyde moiety introduces electron-withdrawing effects, which can influence the reactivity of the aldehyde group and its ability to form stable adducts.

The synthesis of 4-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-2-fluorobenzaldehyde typically involves multi-step processes that combine principles from stereochemistry, catalysis, and organometallic chemistry. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and enantioselective reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials development.

In terms of applications, benzaldehyde derivatives like this compound are widely used as precursors for synthesizing biologically active molecules. The dimethylamino group and fluorine atom in this compound make it particularly suitable for designing drugs targeting specific receptors or enzymes. For instance, recent studies have demonstrated that analogs of this compound exhibit promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Moreover, the cyclohexene ring in 4-methylcyclohexenyl derivatives provides rigidity to the molecule, which is crucial for maintaining specific conformations required for biological interactions. This property has been leveraged in designing molecules with enhanced bioavailability and selectivity.

From an environmental perspective, researchers are increasingly focusing on developing sustainable synthesis routes for compounds like CAS No. 2137866-13-6. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production processes. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 4-(dimethylamino)-4-methylcyclohexenyl 2-fluorobenzaldehyde (CAS No. 2137866) is a versatile organic compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as an important molecule for future innovations in chemistry and biology.